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For researchers, scientists, and professionals in drug development, understanding the

quantitative yield of carbon dioxide from different sources is crucial for various applications,

from controlled gas generation in experimental setups to optimizing drug delivery systems. This

guide provides a detailed comparison of CO2 yield from two common sources: the effervescent

reaction of Alka-Seltzer in water and the sublimation of dry ice.

This objective analysis, supported by theoretical calculations and a detailed experimental

protocol, offers a clear understanding of the CO2 output from these materials.

Theoretical CO2 Yield
The production of carbon dioxide from Alka-Seltzer is a result of the chemical reaction

between its active ingredients, anhydrous citric acid (C₆H₈O₇) and sodium bicarbonate

(NaHCO₃), when dissolved in water.[1][2] Dry ice, on the other hand, is the solid form of carbon

dioxide (CO₂), and its release of CO₂ gas is a physical process of sublimation.[3][4][5][6]

The balanced chemical equation for the reaction in an Alka-Seltzer tablet is:

C₆H₈O₇(aq) + 3NaHCO₃(aq) → 3CO₂(g) + 3H₂O(l) + Na₃C₆H₅O₇(aq)

Based on the stoichiometry of this reaction and the composition of a standard Alka-Seltzer
Original tablet, the theoretical yield of CO₂ can be calculated. A typical tablet contains 1000 mg

of anhydrous citric acid and 1916 mg of sodium bicarbonate.[6][7]
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For dry ice, the process is a direct phase transition from solid to gas:

CO₂(s) → CO₂(g)

Therefore, the theoretical CO₂ yield from dry ice is 100% of its initial mass.

The following table summarizes the theoretical and potential experimental CO₂ yields from a

standard Alka-Seltzer tablet and an equivalent mass of dry ice.

Source Initial Mass (g)
Reactant
Masses (g)

Theoretical
CO₂ Yield (g)

Theoretical
CO₂ Yield (%
of initial mass)

Alka-Seltzer

Tablet
3.241

Citric Acid:

1.000, Sodium

Bicarbonate:

1.916

~1.14 ~35.2%

Dry Ice 3.241 CO₂: 3.241 3.241 100%

Table 1: Comparison of Theoretical CO2 Yield from Alka-Seltzer and Dry Ice. The initial mass

of the Alka-Seltzer tablet includes 325 mg of aspirin. The theoretical CO₂ yield from Alka-
Seltzer is calculated based on the limiting reactant, which is citric acid.

Experimental Protocol for Quantitative CO2
Measurement
This protocol outlines a method to experimentally determine the mass of CO₂ produced from

the reaction of an Alka-Seltzer tablet in water and the sublimation of a sample of dry ice.

Materials:

Alka-Seltzer Original tablets

Dry ice pellets or block

250 mL Erlenmeyer flask
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Rubber stopper with a hole for tubing

Flexible tubing

Gas collection apparatus (e.g., gas syringe or inverted graduated cylinder in a water bath)

Electronic balance (accurate to 0.001 g)

Deionized water

Mortar and pestle (for dry ice)

Insulated gloves and safety goggles

Procedure:

Alka-Seltzer CO₂ Measurement: a. Accurately weigh one Alka-Seltzer tablet and record the

mass. b. Add 100 mL of deionized water to the Erlenmeyer flask. c. Set up the gas collection

apparatus. d. Place the Alka-Seltzer tablet into the flask and immediately seal it with the

rubber stopper connected to the gas collection tubing. e. Allow the reaction to proceed until

all effervescence has ceased. f. Measure the volume of CO₂ collected. To determine the

mass, the ideal gas law can be used, or for a more direct measurement, the entire apparatus

(flask, water, dissolved tablet) can be weighed before and after the reaction, with the

difference in mass representing the escaped CO₂.

Dry Ice CO₂ Measurement: a. Wearing insulated gloves and safety goggles, carefully crush a

small piece of dry ice into a powder using a mortar and pestle. b. Quickly weigh a sample of

the powdered dry ice (approximately the same mass as the Alka-Seltzer tablet) in a pre-

weighed, sealed container to minimize sublimation loss during weighing. c. Transfer the

weighed dry ice to the Erlenmeyer flask. d. Immediately seal the flask and connect it to the

gas collection apparatus. e. Allow the dry ice to completely sublime. Gentle warming of the

flask with hands can expedite the process. f. Measure the volume of CO₂ collected and

determine its mass as described above.

Safety Precautions:

Always wear safety goggles to protect your eyes from splashes and projectiles.
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Handle dry ice with insulated gloves to prevent frostbite.

Ensure the experimental setup is not completely sealed to avoid pressure buildup, which

could lead to an explosion. The gas collection system must allow for expansion.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure to compare the

CO₂ yield from Alka-Seltzer and dry ice.

Alka-Seltzer CO2 Yield Measurement

Dry Ice CO2 Yield Measurement

Weigh Alka-Seltzer Tablet

Combine Tablet and Water

Add Water to Flask

Collect CO2 Gas

Measure CO2 Mass/Volume

Compare CO2 Yields

Weigh Dry Ice Sample

Place Dry Ice in Flask

Allow Sublimation

Collect CO2 Gas

Measure CO2 Mass/Volume

Click to download full resolution via product page
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Caption: Experimental workflow for the quantitative comparison of CO2 yield.

Conclusion
From a quantitative standpoint, dry ice provides a significantly higher yield of carbon dioxide

per unit mass compared to Alka-Seltzer. The CO₂ production from dry ice is a direct result of

its composition, offering a 100% yield through sublimation. In contrast, the CO₂ from Alka-
Seltzer is generated from a chemical reaction where a substantial portion of the tablet's mass

does not convert to CO₂. For applications requiring a pure and high-yield source of carbon

dioxide, dry ice is the superior choice. However, Alka-Seltzer offers a convenient and

controlled method for generating smaller, known quantities of CO₂ in an aqueous environment

without the need for specialized handling of cryogenic materials. The choice between the two

will ultimately depend on the specific requirements of the research or application, including the

desired yield, purity, and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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